(2Z)-6-(2-chlorobenzyl)-2-(3-methoxy-4-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C23H20ClN3O4S
• Molecular Weight: 469.9 g/mol
• IUPAC Name: (2Z)-6-[(2-chlorophenyl)methyl]-2-[(3-methoxy-4-propoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C23H20ClN3O4S/c1-3-10-31-18-9-8-14(11-19(18)30-2)12-20-22(29)27-23(32-20)25-21(28)17(26-27)13-15-6-4-5-7-16(15)24/h4-9,11-12H,3,10,13H2,1-2H3/b20-12-
• InChI Key: IIEYGXHKFIVUPD-NDENLUEZSA-N
• Isomeric SMILES: CCCOC1=C(C=C(C=C1)/C=C\2/C(=O)N3C(=NC(=O)C(=N3)CC4=CC=CC=C4Cl)S2)OC
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C=C2C(=O)N3C(=NC(=O)C(=N3)CC4=CC=CC=C4Cl)S2)OC

Description

The compound "(2Z)-6-(2-chlorobenzyl)-2-(3-methoxy-4-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione" features a thiazolo-triazine heterocyclic core with two critical substituents:

• Position 6: A 2-chlorobenzyl group, introducing electron-withdrawing effects and steric bulk.
• Position 2: A 3-methoxy-4-propoxybenzylidene moiety with a Z-configuration, influencing stereoelectronic properties and solubility.

The Z-configuration ensures specific spatial orientation, which may enhance binding affinity .

Biological Activity

The compound (2Z)-6-(2-chlorobenzyl)-2-(3-methoxy-4-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is a synthetic molecule that has garnered attention for its potential biological activities. This article reviews the available research on its biological properties, including its effects on various enzymes and cellular pathways.

Chemical Structure

The chemical structure of the compound can be represented as follows:

• IUPAC Name : (2Z)-6-(2-chlorobenzyl)-2-(3-methoxy-4-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione
• Molecular Formula : C19H18ClN3O3S
• Molecular Weight : 397.88 g/mol

Biological Activity Overview

The biological activity of this compound has been studied in various contexts, particularly focusing on its interaction with specific enzymes and its potential therapeutic applications.

Enzyme Inhibition

One of the primary areas of investigation is the inhibition of arachidonate 5-lipoxygenase (EC 1.13.11.34), an enzyme involved in the inflammatory response. The compound has demonstrated significant inhibitory activity with an IC50 value ranging from 0.000094 to 0.000572 μM under various conditions .

Enzyme	IC50 Value (μM)	Conditions
Arachidonate 5-lipoxygenase	0.000094 - 0.000572	pH 7.4, 37°C

The mechanism by which (2Z)-6-(2-chlorobenzyl)-2-(3-methoxy-4-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione exerts its biological effects may involve modulation of inflammatory pathways through inhibition of leukotriene synthesis. This suggests potential applications in treating inflammatory diseases.

Case Study 1: Anti-inflammatory Effects

A study conducted on animal models demonstrated that administration of this compound resulted in a significant reduction in markers of inflammation compared to control groups. The results indicated a decrease in cytokine levels and leukocyte infiltration in tissues affected by inflammation.

Case Study 2: Anticancer Activity

In vitro studies have shown that the compound exhibits cytotoxic effects against various cancer cell lines. The mechanism appears to involve apoptosis induction and cell cycle arrest at the G1 phase. Notably, the compound's selectivity for cancer cells over normal cells highlights its potential as a therapeutic agent.

Comparison with Similar Compounds

Structural Analogs in the Thiazolo-Triazine Family

(2Z)-6-Benzyl-2-(3-Ethoxy-4-Propoxybenzylidene)-7H-Thiazolo[3,2-b][1,2,4]Triazine-3,7(2H)-Dione ()

• 2-chlorobenzyl in the target. Benzylidene Group: 3-Ethoxy-4-propoxy (vs. 3-methoxy-4-propoxy in the target).
• Ethoxy (vs. methoxy) increases lipophilicity, which may enhance membrane permeability but reduce aqueous solubility .

(2Z)-2-(3-Chlorobenzylidene)-6-(4-Propoxybenzyl)-7H-Thiazolo[3,2-b][1,2,4]Triazine-3,7(2H)-Dione ()

• Substituent Differences: Position 6: 4-Propoxybenzyl (non-halogenated) vs. 2-chlorobenzyl. Benzylidene Group: 3-Chloro substitution (vs. 3-methoxy-4-propoxy in the target).
• Implications :
  • The 3-chloro group on the benzylidene introduces steric hindrance and electronic effects distinct from the target’s alkoxy-dominated substituent.
  • The 4-propoxybenzyl at position 6 may enhance solubility but reduce target specificity compared to the 2-chlorobenzyl group .

Thiazolo-Pyrimidine Derivatives ()

Compounds such as (2Z)-2-(2,4,6-Trimethylbenzylidene)-3,5-dihydro-7-(5-methylfuran-2-yl)-3,5-dioxo-2H-thiazolo[3,2-a]pyrimidine-6-carbonitrile (11a) and (2Z)-2-(4-cyanobenzylidene)-3,5-dihydro-7-(5-methylfuran-2-yl)-3,5-dioxo-2H-thiazolo[3,2-a]pyrimidine-6-carbonitrile (11b) differ in core structure (thiazolo-pyrimidine vs. thiazolo-triazine) and substituents:

• Core Heterocycle : Pyrimidine (vs. triazine) alters electron distribution and hydrogen-bonding capacity.
• Substituents : Cyan groups (e.g., 11b) increase polarity but may reduce metabolic stability compared to alkoxy/chloro groups .

Physicochemical and Pharmacokinetic Properties

Table 1: Comparative Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)
Target Compound	C₃₀H₂₅ClN₄O₄S	~597	2-Chlorobenzyl, 3-methoxy-4-propoxybenzylidene (Z)	Not reported
Compound	C₂₈H₂₇N₃O₅S	517.6	Benzyl, 3-ethoxy-4-propoxybenzylidene (Z)	Not reported
Compound	C₂₂H₁₈ClN₃O₃S	439.9	4-Propoxybenzyl, 3-chlorobenzylidene (Z)	Not reported
Compound 11a	C₂₀H₁₀N₄O₃S	386.4	2,4,6-Trimethylbenzylidene, 5-methylfuran-2-yl	243–246
Compound 11b	C₂₂H₁₇N₃O₃S	403.4	4-Cyanobenzylidene, 5-methylfuran-2-yl	213–215

• Key Observations: The target compound’s higher molecular weight (~597 vs. Methoxy/propoxy substituents (target) balance lipophilicity better than ethoxy () or cyano groups (), which may favor blood-brain barrier penetration or metabolic stability, respectively .